Cas no 2228891-02-7 (3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid
• CAS No: 2228891-02-7
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6194597
• PubChem ID: 165646912
• Update Time: 2025-10-29

3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid
• 2228891-02-7
• EN300-1780048

• Inchi： 1S/C12H20O3/c1-11(5-3-2-4-6-11)12(10(14)15)7-9(13)8-12/h9,13H,2-8H2,1H3,(H,14,15)
• InChI Key： YCIMBVXVFVULJT-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid

3-Hydroxy-1-(1-Methylcyclohexyl)cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid, identified by the CAS number 2228891-02-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. Recent studies have highlighted its role in biomedical research, particularly in the development of novel therapeutic agents and advanced biomaterials.

The molecular structure of 3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring fused with a cyclohexane ring, featuring a hydroxyl group at position 3 and a carboxylic acid group at position 1. This arrangement imparts the molecule with unique electronic and steric properties, making it an ideal candidate for exploring non-covalent interactions in chemical systems. Researchers have utilized computational methods to analyze its conformational flexibility, which is crucial for understanding its binding affinity in biological systems.

In the context of drug discovery, this compound has been investigated for its potential as a lead compound in the development of anti-inflammatory agents. Recent studies have demonstrated that its structural analogs exhibit potent anti-inflammatory activity by modulating key inflammatory pathways. The presence of the hydroxyl and carboxylic acid groups provides opportunities for functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

Beyond pharmacology, 3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid has also been explored in the realm of materials science. Its rigid yet flexible structure makes it suitable for applications in polymer chemistry, where it can serve as a building block for creating stimuli-responsive materials. These materials have potential applications in sensors, drug delivery systems, and adaptive textiles.

The synthesis of this compound involves multi-step organic reactions, including ring-forming processes and functional group transformations. Researchers have optimized synthetic routes to improve yield and purity, ensuring scalability for potential industrial applications. The use of green chemistry principles in its synthesis aligns with current trends toward sustainable chemical practices.

In terms of analytical characterization, advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound. These methods provide critical insights into its molecular integrity, which is essential for both academic research and industrial applications.

The study of 3-hydroxy-1-(1-methylcyclohexyl)cyclobutane-1-carboxylic acid continues to expand into new areas, driven by advancements in computational chemistry and experimental techniques. Its role as a versatile scaffold for molecular design underscores its importance in contemporary chemical research. As ongoing investigations uncover new properties and applications, this compound is poised to make significant contributions to both scientific knowledge and practical innovations.